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Compound of Interest

Compound Name: Furan, 2-(phenoxymethyl)-
CAS No.: 4437-23-4
Cat. No.: B12148128
Get Quote
. J

An In-depth Technical Guide to 4-Methyl-5-imidazolecarboxaldehyde (CAS 68282-53-1)

Editor's Note: The initial query referenced CAS 4437-23-4. However, extensive database
searches indicate that the correct CAS number for 4-Methyl-5-imidazolecarboxaldehyde is
68282-53-1. This guide pertains to the compound associated with the latter CAS number and
the specified chemical name.

Introduction

4-Methyl-5-imidazolecarboxaldehyde is a heterocyclic aldehyde that has garnered significant
interest within the scientific community, particularly in the fields of medicinal chemistry and
materials science. Its imidazole core is a prevalent scaffold in numerous biologically active
molecules, and the presence of a reactive aldehyde group makes it a versatile precursor for the
synthesis of a wide array of derivatives.[1] This guide provides a comprehensive overview of its
physical properties, safety data, and applications, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties
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4-Methyl-5-imidazolecarboxaldehyde is typically a powder or crystalline solid, with its
appearance ranging from white to pale brown.[2][3] The imidazole ring, coupled with the methyl
and aldehyde functional groups, dictates its chemical reactivity and physical characteristics.[2]

Property Value Source(s)
CAS Number 68282-53-1 [4][5]
Molecular Formula CsHeN20 [4115]
Molecular Weight 110.11 g/mol [4][5]
Appearance Powder, crystals, or mass [3]
Color White to pale brown [3]
Melting Point 168-170 °C
IUPAC Name 4-methyl-1H-imidazole-5- 4]
carbaldehyde
4-Methyl-5-

imidazolecarboxaldehyde, 5-
Synonyms o 214]
Methyl-1H-imidazole-4-

carbaldehyde

Safety Data Sheet and GHS Classification

Comprehensive safety protocols are paramount when handling 4-Methyl-5-
imidazolecarboxaldehyde. The compound is classified as an irritant and may cause respiratory
irritation.[4]

GHS Hazard Identification

The Globally Harmonized System (GHS) classification for this compound, as aggregated from
multiple notifications, is as follows:

e Hazard Statements:

o H315: Causes skin irritation.[4]
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o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

» Signal Word: Warning[4][5]

Precautionary Measures and Personal Protective
Equipment (PPE)

A summary of key precautionary statements includes:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

P280: Wear protective gloves/eye protection/face protection.[4][6]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][6]

Recommended PPE:

o Respiratory Protection: Dust mask (e.g., N95 type).[5]

» Eye Protection: Safety glasses with side shields or goggles.[5][7]

e Hand Protection: Chemical-resistant gloves.[5][7]
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Recommended Personal Protective Equipment

Eye Protection (Goggles)

Hand Protection (Gloves)

Respiratory Protection (Dust Mask)

GHS Hazard Profile for CAS 68282-53-1

Hazard Statements -
— Prevention Response
H315: Causes skin irritation = 5 =
GHSO07 | {Exclamation Mark} - — P261: Avoid breathing dust P302+P352: Wash skin thoroughly
H319: Causes serious eye irritation - - -
= e P280: Wear protective gloves/eyewear P305+P351+P338: Rinse eyes cautiously
H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS hazard summary and recommended PPE.

Applications in Research and Drug Development

The utility of 4-Methyl-5-imidazolecarboxaldehyde stems from its role as a versatile building
block.[1][8] The imidazole moiety is a key component of many biologically active compounds,
and this precursor allows for the synthesis of a diverse range of derivatives.[1]

Synthesis of Schiff Bases and Metal Complexes

The aldehyde group is readily condensed with primary amines to form Schiff bases.[9][10] This
reaction is a cornerstone for developing novel ligands for metal complexes. These complexes,
particularly with transition metals like copper(ll), cadmium(ll), palladium(ll), and platinum(ll), are
investigated for their potential antimicrobial, antioxidant, and DNA-binding properties.[5][10][11]
[12]

Building Block for Bioactive Molecules
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As a mono-N-alkylated imidazole analog, it serves as a common starting material in medicinal
chemistry.[1][8] The N-1 atom of the imidazole ring can be derivatized with various alkyl groups
to modify the molecule's properties.[1][8] Furthermore, the aldehyde can be transformed into
other functional groups to create compounds like benzoxazoles, benzothiazoles, and
benzoimidazoles, which may exhibit biological activities.[1][8]

Materials Science Applications

Beyond pharmaceuticals, this compound is used in the synthesis of Metal-Organic Frameworks
(MOFs).[5] Specifically, it can be used to create imidazolate-based MOF membranes, which
have potential applications in gas separation and catalysis.[5]

Chemical Reactivity and Synthetic Protocols

The primary sites of reactivity on 4-Methyl-5-imidazolecarboxaldehyde are the aldehyde
functional group and the nitrogen atoms of the imidazole ring. The aldehyde participates in
nucleophilic additions and condensations, while the ring nitrogens can be alkylated.[2][8]

Experimental Protocol: Synthesis of an N-Alkylated
Derivative

This protocol is adapted from a published procedure for the N-benzylation of 4-Methyl-5-
imidazolecarboxaldehyde.[1] The causality behind this experimental choice is to demonstrate
the reactivity of the imidazole nitrogen, a common step in modifying the scaffold for drug
development.

Objective: To synthesize 1-Benzyl-4-methyl-imidazole-5-carbaldehyde.

Materials:

4-Methyl-5-imidazolecarboxaldehyde (1.0 g, 9.08 mmol)

Sodium hydride (NaH), 60% dispersion in mineral oil (0.72 g, 18.16 mmol)

Dry N,N-Dimethylformamide (DMF) (120 mL)

Benzyl chloride (1.36 mL, 11.8 mmol)
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Saturated sodium carbonate solution
Ethyl acetate
Deionized water

Anhydrous sodium sulfate

Procedure:

Deprotonation: To a flask containing 4-Methyl-5-imidazolecarboxaldehyde (1.0 g) in dry DMF
(120 mL), add sodium hydride (60% dispersion, 0.72 g) at room temperature. The NaH acts
as a strong base to deprotonate the imidazole nitrogen, forming a nucleophilic anion.

Alkylation: Stir the mixture for 5 minutes. Then, add benzyl chloride (1.36 mL) to the solution.
The reaction is then stirred at room temperature for 20 hours to allow for the nucleophilic
substitution to proceed to completion.[1]

Work-up: Quench the reaction by adding a saturated sodium carbonate solution (25 mL).
Add 30 mL of water and extract the product with ethyl acetate (3 x 30 mL). The aqueous
wash removes residual DMF and inorganic salts.

Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium
sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator.

Purification: The resulting crude product can be purified by column chromatography on silica
gel using ethyl acetate as the eluent to isolate the desired N-benzylated product.[8]
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Start: 4-Methyl-5-imidazolecarboxaldehyde
in dry DMF

1. Add NaH (60%)
(Deprotonation of Imidazole N-H)

lectrophile
2. Add Benzyl Chloride
(N-Alkylation Reaction)

@. Stir for 20h at R'D

[ 4. Quench with sat. Na2COs(aq) ]

i

5. Aqueous Work-up
(Extraction with Ethyl Acetate)

G. Dry, Filter & Concentrate]

:

G. Purify via Column Chromatographg

End Product:
1-Benzyl-4-methyl-imidazole-5-carbaldehyde

Click to download full resolution via product page

Caption: Workflow for N-alkylation of 4-Methyl-5-imidazolecarboxaldehyde.
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Conclusion

4-Methyl-5-imidazolecarboxaldehyde (CAS 68282-53-1) is a valuable and versatile chemical

intermediate. Its well-defined physical properties and predictable reactivity make it an essential

tool for chemists in both academic and industrial research. A thorough understanding of its

safety profile is crucial for its handling. The continued exploration of its derivatives is expected

to yield novel compounds with significant potential in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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